Cas no 1956324-84-7 (5-Bromo-2-chloro-4-fluoropyrimidine)

• Product Name: 5-Bromo-2-chloro-4-fluoropyrimidine
• CAS No: 1956324-84-7
• MF: C₄HBrClFN₂
• MW: 211.419542074203
• CID: 4709998
• Update Time: 2025-06-12

5-Bromo-2-chloro-4-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-4-fluoropyrimidine
• 5-Bromo-2-chloro-4-fluoropyrimidine

• Inchi： 1S/C4HBrClFN2/c5-2-1-8-4(6)9-3(2)7/h1H
• InChI Key： XMPFIECJFSRORO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Topological Polar Surface Area: 25.8

Additional information on 5-Bromo-2-chloro-4-fluoropyrimidine

Recent Advances in the Application of 5-Bromo-2-chloro-4-fluoropyrimidine (CAS: 1956324-84-7) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-chloro-4-fluoropyrimidine (CAS: 1956324-84-7) has emerged as a pivotal intermediate in the synthesis of novel pharmaceutical agents and bioactive molecules. Recent studies highlight its utility in the development of kinase inhibitors, antiviral drugs, and other therapeutic compounds. This research briefing consolidates the latest findings on its chemical properties, synthetic applications, and biological activities, providing a comprehensive overview for researchers in the field.

One of the most significant applications of 5-Bromo-2-chloro-4-fluoropyrimidine is its role as a building block in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the construction of selective JAK2 inhibitors, which are critical for treating myeloproliferative neoplasms. The bromo and chloro substituents on the pyrimidine ring facilitate nucleophilic substitution reactions, enabling the introduction of diverse functional groups that enhance binding affinity and selectivity.

In addition to its use in kinase inhibitor development, this compound has shown promise in antiviral research. A recent preprint on BioRxiv detailed its incorporation into nucleoside analogs targeting RNA-dependent RNA polymerase (RdRp) of emerging viruses. The fluorine atom at the 4-position was found to improve metabolic stability and bioavailability, addressing a common challenge in antiviral drug design. These findings underscore the versatility of 5-Bromo-2-chloro-4-fluoropyrimidine in addressing unmet medical needs.

From a synthetic chemistry perspective, advances in transition metal-catalyzed cross-coupling reactions have expanded the utility of this pyrimidine derivative. Researchers at the University of Tokyo reported a novel palladium-catalyzed amination protocol that allows for efficient functionalization at the 5-bromo position while preserving the chloro and fluoro substituents. This methodology, published in Organic Letters (2024), enables rapid diversification of the pyrimidine scaffold for structure-activity relationship studies.

The pharmaceutical industry has taken note of these developments, with several companies including 5-Bromo-2-chloro-4-fluoropyrimidine in their drug discovery pipelines. Patent analyses reveal increasing filings for its use in PROTAC (proteolysis targeting chimera) technology, particularly in the design of E3 ligase-recruiting moieties. Its unique substitution pattern makes it an ideal candidate for developing targeted protein degradation therapeutics, as evidenced by recent work from Genentech and Novartis.

Looking ahead, researchers are exploring the potential of this compound in radiopharmaceutical applications. The bromine atom presents opportunities for isotopic labeling with Br-76 for positron emission tomography (PET) imaging. Preliminary studies at Memorial Sloan Kettering Cancer Center suggest that 5-Bromo-2-chloro-4-fluoropyrimidine derivatives could serve as versatile scaffolds for developing tumor-targeting probes, opening new avenues in diagnostic imaging.

In conclusion, 5-Bromo-2-chloro-4-fluoropyrimidine (CAS: 1956324-84-7) continues to demonstrate remarkable versatility in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from small molecule therapeutics to diagnostic agents. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in addressing complex medical challenges. Future research should focus on optimizing its physicochemical properties and exploring novel therapeutic applications across different disease areas.